![molecular formula C14H12F4N2O2 B5557177 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate](/img/structure/B5557177.png)
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate
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Description
4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is known for its unique chemical structure, which makes it an ideal candidate for use in scientific research.
Scientific Research Applications
Organic Synthesis Applications
Organic synthesis sees the use of complex molecules like 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate in constructing heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemicals. A study on the three-component cyclocondensation of dimedone with aldehydes and malononitrile for constructing tetrahydrobenzo[b]pyrans highlights the importance of such molecules in synthesizing valuable heterocyclic compounds using different organocatalysts (H. Kiyani, 2018). This demonstrates the molecule's relevance in creating complex structures beneficial for various scientific applications.
Medicinal Chemistry Applications
In medicinal chemistry, pyrazole and its derivatives play a significant role due to their wide range of biological activities. A comprehensive review on the synthesis of pyrazole heterocycles underlines the significance of these compounds across several biological activities, including anticancer, analgesic, anti-inflammatory, and antimicrobial properties, among others (A. M. Dar & Shamsuzzaman, 2015). This indicates that the structure could be a key precursor or motif in drug discovery efforts targeting a broad spectrum of diseases.
Environmental Science Applications
In environmental science, understanding the behavior and fate of complex chemical compounds, similar to the fluorinated structures related to the chemical , is critical. For instance, studies on per- and polyfluoroalkyl substances (PFAS) and their alternatives shed light on the environmental distribution, persistence, and potential toxic effects of such compounds, guiding the search for safer alternatives (Yu Wang et al., 2019). This perspective could inform research into the environmental impact and management of fluorinated compounds, including those with structures similar to this compound.
Properties
IUPAC Name |
[4-(3,5-dimethylpyrazol-1-yl)-2,3,5,6-tetrafluorophenyl]methyl acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F4N2O2/c1-6-4-7(2)20(19-6)14-12(17)10(15)9(5-22-8(3)21)11(16)13(14)18/h4H,5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYVJPYBXZIYQAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=C(C(=C(C(=C2F)F)COC(=O)C)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F4N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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